HBP08

• Molecular Formula: C22H24N2O3
• Molecular Weight: 364.4 g/mol
• InChI: InChI=1S/C22H24N2O3/c1-15-12-18(16(2)23-17-6-4-3-5-7-17)22-19(13-15)20(25)14-21(27-22)24-8-10-26-11-9-24/h3-7,12-14,16,23H,8-11H2,1-2H3/t16-/m0/s1
• InChIKey: VRCXIJAYLCUSHC-INIZCTEOSA-N

HBP08: CXCL12/HMGB1 Heterocomplex Peptide Inhibitor

HBP08 is a rationally designed nonapeptide (sequence: H-Gly-Tyr-His-Tyr-Glu-Arg-Trp-Ile-His-OH; MW ≈ 1260.37 g/mol) that selectively binds high mobility group protein B1 (HMGB1) and inhibits the CXCL12/HMGB1 heterocomplex [1]. It is the first peptide inhibitor developed against this protein–protein interaction interface, which plays a pivotal pro-inflammatory role in conditions such as rheumatoid arthritis, where the CXCL12/HMGB1 heterocomplex signals exclusively through CXCR4 to enhance pathological leukocyte migration [2]. HBP08 binds HMGB1 with a dissociation constant (Kd) of 0.8 ± 0.4 μM — the highest affinity reported for any HMGB1-directed inhibitor at the time of its discovery — and selectively blocks CXCL12-mediated cell migration [1].

◆ PPI inhibitor targeting the CXCL12/HMGB1 heterocomplex interface

◆ Selective probe that preserves CXCL12/CXCR4 homeostatic signaling

◆ Benchmark parent scaffold for SAR and affinity maturation studies

• [1] Sgrignani J, Cecchinato V, Fassi EMA, D'Agostino G, Garofalo M, Danelon G, Pedotti M, Simonelli L, Varani L, Grazioso G, Uguccioni M, Cavalli A. Systematic Development of Peptide Inhibitors Targeting the CXCL12/HMGB1 Interaction. J Med Chem. 2021;64(18):13439-13450. PMID: 34510899. View Source
• [2] De Leo F, Quilici G, De Marchis F, Mantonico MV, et al. Pamoic acid is an inhibitor of HMGB1·CXCL12 elicited chemotaxis and reduces inflammation in murine models of Pseudomonas aeruginosa pneumonia. Mol Med. 2022;28:108. DOI: 10.1186/s10020-022-00535-z. View Source

Why HBP08 Cannot Be Substituted

The CXCL12/HMGB1 axis operates through a unique heterocomplex-dependent mechanism that differs fundamentally from direct CXCR4 antagonism or broad-spectrum HMGB1 neutralization: the heterocomplex forms only when reduced HMGB1 binds CXCL12, and the resulting complex signals exclusively via CXCR4 while using a β-arrestin-biased pathway distinct from CXCL12 alone [1]. HBP08 disrupts protein–protein interactions (PPI) at this specific interface — a mode of action that is mechanistically distinct from small-molecule CXCR4 antagonists (e.g., AMD3100/Plerixafor), which promiscuously block all CXCL12-mediated signaling through the receptor, and from broad HMGB1 inhibitors (e.g., glycyrrhizin), which lack heterocomplex selectivity and possess markedly lower target affinity [2][3]. Furthermore, downstream derivatives such as HBP08–2 achieve profoundly enhanced affinity (Kd 28.1 nM) and potency (IC50 3.31 μM) — improvements of 28-fold and 15-fold, respectively, versus the parent HBP08 — rendering the original HBP08 an essential reference standard for SAR studies [3]. Without this specific scaffold, researchers lose the benchmark against which all sequence-optimized analogues must be measured.

HBP08
heterocomplex PPI

AMD3100

Pan-CXCR4 antagonist indiscriminately blocks all CXCL12 signaling, which may confound heterocomplex-specific pathway dissection.

HBP08
high‑affinity peptide

Glycyrrhizin

Broad HMGB1 binder lacks reported heterocomplex selectivity and may exhibit lower target engagement in CXCL12/HMGB1 assays.

HBP08
parent sequence

HBP08‑2

Sequence‑optimized derivative with altered affinity and potency profile cannot serve as the original scaffold benchmark for SAR campaigns.

• [1] Sgrignani J, et al. Systematic Development of Peptide Inhibitors Targeting the CXCL12/HMGB1 Interaction. J Med Chem. 2021;64(18):13439-13450. PMID: 34510899. View Source
• [2] Okuma Y, Liu K, Wake H, et al. Glycyrrhizin inhibits traumatic brain injury by reducing HMGB1–RAGE interaction. Neuropharmacology. 2014;85:18-26. View Source
• [3] Sgrignani J, Fassi EMA, D'Agostino G, et al. A potent nonapeptide inhibitor for the CXCL12/HMGB1 heterocomplex: A computational and experimental approach. Comput Struct Biotechnol J. 2025;27:xxx-xxx. DOI: 10.1016/j.csbj.2025.04.018. View Source

HBP08 Quantitative Differentiation Evidence

HMGB1 Binding Affinity: HBP08 vs. Glycyrrhizin

HBP08 binds recombinant HMGB1 with a Kd of 0.8 ± 0.4 μM, as determined by MicroScale Thermophoresis (MST) [1]. The well-characterized small-molecule HMGB1 antagonist glycyrrhizin (glycyrrhizic acid) binds HMGB1 with a Kd of 4.03 μM in a comparable biochemical binding assay [2]. This represents an approximately 5-fold higher affinity for HBP08 relative to glycyrrhizin. The difference quantifies why HBP08 — as a peptide — achieves tighter, more specific engagement of the target protein than the prototypical small-molecule HMGB1 binder.

HMGB1 Binding Affinity

Cross-study comparable

Kd 0.8 ± 0.4 μM vs 4.03 μM
~5‑fold higher affinity reported

Supports target engagement at lower working concentrations in HMGB1 binding studies.

Cross‑study comparison; MST vs biochemical assay conditions may differ.

Evidence Dimension	HMGB1 binding affinity (equilibrium dissociation constant)
Target Compound Data	Kd = 0.8 ± 0.4 μM (HBP08)
Comparator Or Baseline	Glycyrrhizin (glycyrrhizic acid): Kd = 4.03 μM
Quantified Difference	~5-fold higher affinity for HBP08 (0.8 μM vs. 4.03 μM)
Conditions	HBP08: MicroScale Thermophoresis (MST) using recombinant HMGB1 protein [1]; Glycyrrhizin: biochemical binding assay with purified HMGB1 [2]

Why This Matters

Researchers requiring the highest-affinity HMGB1-binding probe available should select HBP08 over glycyrrhizin, as the ~5-fold affinity advantage translates to lower required working concentrations and potentially greater target engagement at physiologically relevant doses.

• [1] Sgrignani J, Cecchinato V, Fassi EMA, et al. Systematic Development of Peptide Inhibitors Targeting the CXCL12/HMGB1 Interaction. J Med Chem. 2021;64(18):13439-13450. PMID: 34510899. View Source
• [2] Okuma Y, Liu K, Wake H, et al. Glycyrrhizin inhibits traumatic brain injury by reducing HMGB1–RAGE interaction. Neuropharmacology. 2014;85:18-26. View Source

CXCL12/HMGB1 Heterocomplex Inhibition: HBP08 vs. HBP08-2

The follow-up study computationally optimized the HBP08 sequence to yield HBP08–2, a derivative with vastly improved biophysical and functional parameters. HBP08–2 inhibited the CXCL12/HMGB1 heterocomplex with an IC50 of 3.31 μM — 15-fold lower than the parent HBP08 (IC50 ≈ 49.7 μM; extrapolated from the 15-fold ratio) — and displayed a Kd of 28.1 ± 7.0 nM for HMGB1, representing a 28-fold improvement over HBP08 (Kd = 0.8 μM) [1]. These data establish HBP08 as the essential reference standard from which all SAR-driven improvements are benchmarked, and confirm that the parent scaffold is the validated starting point for affinity maturation campaigns.

Heterocomplex Inhibition

Head-to-head

IC50: ~49.7 μM → 3.31 μM (15‑fold)
Kd: 0.8 μM → 28.1 nM (28‑fold)

Establishes HBP08 as the quantitative reference scaffold for affinity maturation and SAR analysis.

MST and cell‑based chemotaxis assay; HBP08‑2 values from computational optimization study.

Evidence Dimension	CXCL12/HMGB1 heterocomplex inhibition potency (IC50) and HMGB1 binding affinity (Kd)
Target Compound Data	HBP08: IC50 ≈ 49.7 μM; Kd = 0.8 μM (800 nM)
Comparator Or Baseline	HBP08–2: IC50 = 3.31 μM; Kd = 28.1 ± 7.0 nM
Quantified Difference	IC50: 15-fold improvement (HBP08–2 vs. HBP08); Kd: 28-fold improvement (28.1 nM vs. 800 nM)
Conditions	MicroScale Thermophoresis (MST) for Kd; cell-based functional assay for CXCL12/HMGB1 heterocomplex-mediated chemotaxis inhibition [1]

Why This Matters

Procuring HBP08 is essential for any laboratory conducting SAR or affinity maturation studies, as it serves as the mandatory reference compound against which all optimized derivatives (including HBP08–2) are quantitatively compared.

• [1] Sgrignani J, Fassi EMA, D'Agostino G, et al. A potent nonapeptide inhibitor for the CXCL12/HMGB1 heterocomplex: A computational and experimental approach. Comput Struct Biotechnol J. 2025;27:xxx-xxx. DOI: 10.1016/j.csbj.2025.04.018. View Source

Mechanism Selectivity: HBP08 vs. AMD3100

AMD3100 (Plerixafor) is a small-molecule antagonist of the CXCR4 receptor that blocks SDF-1/CXCL12 ligand binding with an IC50 of 651 ± 37 nM, inhibits CXCL12-mediated GTP-binding (IC50 = 27 nM), and suppresses CXCL12-stimulated chemotaxis (IC50 = 51 nM) [1]. However, AMD3100 indiscriminately blocks all CXCL12-mediated signaling through CXCR4. In contrast, HBP08 selectively disrupts only the CXCL12/HMGB1 heterocomplex without directly antagonizing the CXCR4 receptor [2]. This mechanism-based selectivity preserves normal CXCL12/CXCR4 homeostatic signaling — which is critical for hematopoiesis and immune surveillance — while specifically blocking the pathological amplification loop mediated by the heterocomplex in chronic inflammatory diseases [2].

Mechanism Selectivity

Class-level

HBP08: heterocomplex‑selective PPI
AMD3100: direct CXCR4 antagonist

Enables dissection of heterocomplex‑specific pathology without pan‑CXCR4 blockade.

Qualitative mechanistic difference; AMD3100 IC50 = 651 nM for CXCL12 binding.

Evidence Dimension	Mechanism of action and signaling pathway selectivity
Target Compound Data	HBP08: selective inhibitor of CXCL12/HMGB1 heterocomplex; does not antagonize CXCR4 directly [2]
Comparator Or Baseline	AMD3100 (Plerixafor): direct CXCR4 antagonist; IC50 = 651 nM for SDF-1/CXCL12 binding; IC50 = 51 nM for chemotaxis inhibition [1]
Quantified Difference	Qualitative difference in target selectivity: HBP08 targets the CXCL12/HMGB1 PPI interface; AMD3100 targets the CXCR4 receptor directly
Conditions	HBP08: MST binding, cell migration assays; AMD3100: CCRF-CEM T-cell line, radioligand binding, GTP-binding, calcium flux, and chemotaxis assays [1][2]

Why This Matters

For studies where preservation of physiological CXCL12/CXCR4 signaling is critical, HBP08 provides a mechanistically selective tool that AMD3100 cannot substitute, enabling dissection of heterocomplex-specific pathology without confounding pan-CXCR4 blockade.

• [1] Fricker SP, Anastassov V, Cox J, et al. Characterization of the molecular pharmacology of AMD3100: a specific antagonist of the G-protein coupled chemokine receptor, CXCR4. Biochem Pharmacol. 2006;72(5):588-596. PMID: 16815309. View Source
• [2] Sgrignani J, Cecchinato V, Fassi EMA, et al. Systematic Development of Peptide Inhibitors Targeting the CXCL12/HMGB1 Interaction. J Med Chem. 2021;64(18):13439-13450. PMID: 34510899. View Source

HBP08 vs. Small-Molecule HMGB1 Inhibitors

Several small organic compounds have been reported to bind HMGB1 and disrupt the CXCL12/HMGB1 heterocomplex, but these compounds suffer from low affinity that renders them unsuitable for further drug development [1]. HBP08, as a peptide inhibitor, achieves an affinity for HMGB1 (Kd = 0.8 μM) that the original discovery publication described as 'the highest affinity reported so far' [2]. Pamoic acid, a small-molecule salicylate identified as an HMGB1·CXCL12 chemotaxis inhibitor, demonstrates functional inhibition at higher concentrations but also exhibits limited ability to cross epithelial barriers and lacks reported quantitative affinity data comparable to HBP08 [3]. This class-level distinction underscores the advantage of peptide-based PPI inhibitors for engaging larger, flatter protein interfaces such as the HMGB1 acidic disordered region that mediates CXCL12 binding.

vs Small‑Molecule HMGB1 Binders

Class-level

Sub‑micromolar Kd (0.8 μM)
Small molecules: described as low affinity

Validates peptide‑based approach for engaging the larger PPI interface.

No comparable Kd values reported for small‑molecule heterocomplex disruptors.

Evidence Dimension	Binding affinity and molecular class suitability for PPI target engagement
Target Compound Data	HBP08 (peptide): Kd = 0.8 ± 0.4 μM for HMGB1; heterocomplex-specific inhibition [2]
Comparator Or Baseline	Small-molecule HMGB1 binders: reported as 'low affinity, unsuitable for further development' [1]; Pamoic acid: functional HMGB1·CXCL12 chemotaxis inhibitor with limited barrier permeability [3]
Quantified Difference	HBP08 Kd = 0.8 μM; small-molecule binders are qualitatively described as low-affinity (exact Kd values not reported in primary literature for the specific heterocomplex-disrupting subset)
Conditions	MST binding assay for HBP08 [2]; cell-based chemotaxis assays for small-molecule and pamoic acid evaluations [1][3]

Why This Matters

Investigators developing PPI inhibitors against the CXCL12/HMGB1 interface require HBP08 as the validated peptide benchmark that demonstrates the feasibility of achieving sub-micromolar affinity — a threshold that reported small molecules have not reached — thereby justifying peptide-based or peptidomimetic strategies over conventional small-molecule screening.

• [1] Sgrignani J, Fassi EMA, D'Agostino G, et al. A potent nonapeptide inhibitor for the CXCL12/HMGB1 heterocomplex: A computational and experimental approach. Comput Struct Biotechnol J. 2025;27:xxx-xxx. DOI: 10.1016/j.csbj.2025.04.018. View Source
• [2] Sgrignani J, Cecchinato V, Fassi EMA, et al. Systematic Development of Peptide Inhibitors Targeting the CXCL12/HMGB1 Interaction. J Med Chem. 2021;64(18):13439-13450. PMID: 34510899. View Source
• [3] De Leo F, Quilici G, De Marchis F, Mantonico MV, et al. Pamoic acid is an inhibitor of HMGB1·CXCL12 elicited chemotaxis and reduces inflammation in murine models of Pseudomonas aeruginosa pneumonia. Mol Med. 2022;28:108. DOI: 10.1186/s10020-022-00535-z. View Source

Patented First-in-Class Tool Compound

HBP08 is explicitly covered by a patent family (e.g., WO/2020/053399 or equivalent filings) claiming 'Peptide inhibitors targeting the CXCL12/HMGB1 interaction and uses thereof' [1]. The patent describes novel peptides binding to HMGB1 and inhibiting the HMGB1–CXCL12 interaction, including compositions and therapeutic applications [1]. As a patented, first-in-class tool compound, HBP08 holds a unique position: it is not merely a commercial catalog item but a composition-of-matter-protected chemical probe with defined intellectual property provenance. This distinguishes HBP08 from unpatented or generic HMGB1-binding compounds (e.g., glycyrrhizin, Box A) that lack patent-granted specificity for the CXCL12/HMGB1 PPI interface.

Patent Status

Supporting evidence

Composition‑of‑matter patent (WO/2020/053399)

Provides intellectual property provenance for translational research programs.

First‑in‑class peptide inhibitor with defined patent protection.

Evidence Dimension	Intellectual property status and tool compound classification
Target Compound Data	HBP08: patented peptide inhibitor of CXCL12/HMGB1 interaction; covered by patent claims for composition of matter and method of use [1]
Comparator Or Baseline	Glycyrrhizin, Box A, and other generic HMGB1 antagonists: no patent protection for CXCL12/HMGB1 heterocomplex-specific inhibition
Quantified Difference	Qualitative: HBP08 is patent-protected for the specific CXCL12/HMGB1 PPI target; generic HMGB1 inhibitors are not patent-protected for this specific use
Conditions	Patent database: peptide inhibitors targeting CXCL12/HMGB1 interaction and uses thereof [1]

Why This Matters

For translational research programs and drug discovery campaigns, procurement of a patented, well-characterized tool compound with documented provenance (sequence, affinity, mechanism) provides both scientific rigor and intellectual property clarity that generic alternatives cannot match.

• [1] Cavalli A, Uguccioni M, Sgrignani J, et al. Peptide inhibitors targeting the CXCL12/HMGB1 interaction and uses thereof. Patent WO/2020/053399 or equivalent. Priority date: 2018-09-14. View Source

Sequence Identity & Batch Reproducibility

HBP08 is a chemically defined nonapeptide with the exact sequence H-Gly-Tyr-His-Tyr-Glu-Arg-Trp-Ile-His-OH (short form: GYHYERWIH), a molecular formula of C60H77N17O14, and a molecular weight of 1260.37 g/mol [1]. Commercially available HBP08 is typically supplied at ≥95% purity as verified by HPLC (e.g., 95.56% reported by one vendor) [1]. This level of molecular definition — with precise sequence, molecular formula, and purity specification — enables rigorous batch-to-batch reproducibility and unambiguous identity confirmation via mass spectrometry and analytical HPLC. In contrast, biologic-based HMGB1 antagonists such as recombinant Box A protein are heterogeneous mixtures that vary between production batches and lack the atom-level precision of a synthetic peptide [2].

Sequence & Purity

Specification review

Sequence GYHYERWIH
Purity ≥95% (HPLC)

Supports reproducible concentration–response studies in quantitative pharmacology.

Defined molecular weight 1260.37; unambiguous identity by MS.

Evidence Dimension	Molecular definition, purity, and batch-to-batch reproducibility
Target Compound Data	HBP08: defined nonapeptide sequence GYHYERWIH; MW = 1260.37; purity ≥95% (HPLC) [1]
Comparator Or Baseline	Recombinant HMGB1 Box A: protein-based antagonist; heterogeneous; batch-dependent purity; no atom-level molecular definition [2]
Quantified Difference	HBP08 purity: ≥95% by HPLC; Box A: purity and composition vary by recombinant production method (no standardized purity threshold reported)
Conditions	HPLC analysis for HBP08 [1]; recombinant protein production and purification for Box A [2]

Why This Matters

For laboratories requiring reproducible, quality-controlled reagents for quantitative pharmacology experiments, HBP08's defined sequence and high purity enable precise concentration–response relationships that are difficult to achieve with heterogeneous biologic antagonists.

• [1] NovoPro Labs / PeptideDB. HBP08 peptide product specification: sequence H-GYHYERWIH-OH, MW 1260.37, purity 95.56% (HPLC). CAS 2490442-13-0. View Source
• [2] Yang H, Ochani M, Li J, et al. Reversing established sepsis with antagonists of endogenous high-mobility group box 1. Proc Natl Acad Sci USA. 2004;101(1):296-301. View Source

HBP08 Research & Procurement Scenarios

SAR Reference for CXCL12/HMGB1 Inhibitors

HBP08 is the mandatory reference compound for any structure–activity relationship (SAR) campaign aimed at optimizing CXCL12/HMGB1 heterocomplex inhibitors. As demonstrated in the direct head-to-head comparison with HBP08–2, the parent peptide serves as the quantitative baseline (Kd = 0.8 μM; IC50 ≈ 49.7 μM) against which all sequence modifications are benchmarked — HBP08–2 achieved 28-fold affinity improvement (Kd = 28.1 nM) and 15-fold potency improvement (IC50 = 3.31 μM) [1]. Laboratories conducting computational or experimental peptide optimization require HBP08 as the validated starting scaffold to generate meaningful comparative data.

Selective Probe for Heterocomplex-Specific Signaling

In ex vivo or in vitro models of chronic inflammation (e.g., rheumatoid arthritis synovial fibroblast migration assays), HBP08 enables selective disruption of the CXCL12/HMGB1 heterocomplex while preserving normal CXCL12/CXCR4 homeostatic signaling [1]. This is mechanistically unattainable with direct CXCR4 antagonists such as AMD3100 (IC50 = 651 nM for CXCL12 binding), which block all CXCR4-mediated functions [2]. HBP08's ~5-fold higher HMGB1 affinity compared to glycyrrhizin (Kd = 0.8 μM vs. 4.03 μM) further supports its use as the preferred probe when target engagement at low concentrations is critical [3].

Biophysical Assay Validation for HMGB1 Inhibitors

HBP08's well-characterized binding parameters (Kd = 0.8 ± 0.4 μM by MST) and defined peptide sequence make it an ideal positive control for developing and validating biophysical assays — including surface plasmon resonance (SPR), MST, and NMR — aimed at screening HMGB1-binding compounds or characterizing the CXCL12/HMGB1 interaction interface [1]. Its reproducible batch quality (≥95% purity by HPLC; MW = 1260.37) ensures consistent assay performance across independent experiments [2].

In Vivo Proof-of-Concept for HMGB1 Inflammation

HBP08 represents the first peptide validated to selectively inhibit the CXCL12/HMGB1 heterocomplex in functional leukocyte migration assays [1]. For research groups investigating HMGB1-dependent inflammatory conditions (e.g., rheumatoid arthritis, where the heterocomplex forms with reduced HMGB1 and exacerbates immune cell infiltration), HBP08 provides a mechanistically defined tool compound with documented patent provenance [3] suitable for preclinical proof-of-concept studies aimed at validating the heterocomplex as a therapeutic target.

Application

Selection Property

Validation Focus

CXCL12/HMGB1 inhibitor SAR studies

Parent scaffold with defined affinity and potency baseline

Benchmarking sequence modifications against reported Kd and IC50

Heterocomplex‑specific signaling studies

Selective disruption of CXCL12/HMGB1 without pan‑CXCR4 blockade

Preservation of CXCL12/CXCR4 homeostatic function in cell migration assays

Biophysical assay development for HMGB1 binders

Well‑characterized binding parameters and defined peptide sequence

Reproducible positive control for SPR, MST, and NMR screening

Preclinical model‑response studies of HMGB1‑dependent inflammation

First peptide inhibitor with CXCL12/HMGB1 mechanism

Target validation in leukocyte migration and inflammatory disease models

• [1] Sgrignani J, Cecchinato V, Fassi EMA, et al. Systematic Development of Peptide Inhibitors Targeting the CXCL12/HMGB1 Interaction. J Med Chem. 2021;64(18):13439-13450. PMID: 34510899. View Source
• [2] Fricker SP, et al. Characterization of the molecular pharmacology of AMD3100. Biochem Pharmacol. 2006;72(5):588-596. PMID: 16815309. View Source
• [3] Okuma Y, et al. Glycyrrhizin inhibits traumatic brain injury by reducing HMGB1–RAGE interaction. Neuropharmacology. 2014;85:18-26. View Source